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Cat. No.: B1679564 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Peramivir is a potent and selective inhibitor of the influenza virus neuraminidase (NA), an

enzyme essential for the release of progeny virions from infected host cells.[1][2] By blocking

the active site of the NA enzyme, Peramivir prevents the cleavage of sialic acid residues on

the cell surface, leading to the aggregation of newly formed virus particles and halting the

spread of infection.[1][2] In vitro assays are fundamental for evaluating the antiviral activity of

Peramivir, determining its potency against various influenza strains, and monitoring for the

emergence of resistant variants.

These application notes provide detailed protocols for key in vitro assays to assess the antiviral

efficacy of Peramivir, including neuraminidase inhibition, plaque reduction, and virus yield

reduction assays. Additionally, a summary of reported 50% inhibitory concentration (IC₅₀) and

50% effective concentration (EC₅₀) values is presented to offer a comparative perspective on

Peramivir's activity.

Mechanism of Action: Neuraminidase Inhibition
Peramivir functions by mimicking the natural substrate of the neuraminidase enzyme, sialic

acid. It binds with high affinity to the conserved active site of the neuraminidase, effectively

blocking its enzymatic function.[3] This inhibition prevents the release of newly synthesized

viruses from infected cells, thereby limiting the progression of the infection.
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Mechanism of Peramivir Action
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Neuraminidase Inhibition Assay Workflow
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Plaque Reduction Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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